Cas no 114417-06-0 (Carbamothioicacid, methyl(3-methyl-2-phenylbutyl)-, S-ethyl ester (9CI))

• Product name: Carbamothioicacid, methyl(3-methyl-2-phenylbutyl)-, S-ethyl ester (9CI)
• CAS No: 114417-06-0
• MF: C₁₅H₂₃NOS
• MW: 265.414222955704
• CID: 237495
• PubChem ID: 188888

Carbamothioicacid, methyl(3-methyl-2-phenylbutyl)-, S-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioicacid, methyl(3-methyl-2-phenylbutyl)-, S-ethyl ester (9CI)
• S-ethyl N-methyl-N-(3-methyl-2-phenylbutyl)carbamothioate
• Carbamothioic acid, N-methyl-N-(3-methyl-2-phenylbutyl)-, S-ethyl ester
• 114417-06-0
• s-ethyl methyl(3-methyl-2-phenylbutyl)carbamothioate
• DTXSID60921363

• Inchi： InChI=1S/C15H23NOS/c1-5-18-15(17)16(4)11-14(12(2)3)13-9-7-6-8-10-13/h6-10,12,14H,5,11H2,1-4H3
• InChI Key： MORVBNQCFWPDSG-UHFFFAOYSA-N
• SMILES： CCSC(N(CC(C1=CC=CC=C1)C(C)C)C)=O

Computed Properties

• Exact Mass: 265.15019
• Monoisotopic Mass: 265.150035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 4.1

Experimental Properties

• Density: 1.031
• Boiling Point: 364.7°Cat760mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.533
• PSA: 20.31